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Compound of Interest

Compound Name: GSK329

Cat. No.: B15611421 Get Quote

Essential Safety and Handling Guide for GSK329
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling the

potent and selective TNNI3K inhibitor, GSK329. Adherence to these procedures is critical for

ensuring laboratory safety and maintaining the integrity of your research.

Personal Protective Equipment (PPE)
When handling GSK329, especially in its powdered form, a comprehensive approach to

personal protection is mandatory to prevent inhalation, dermal, and ocular exposure. The

following PPE is required:

Respiratory Protection: A NIOSH-approved respirator is essential to prevent inhalation of the

powdered compound.

Eye and Face Protection: Safety glasses with side shields or chemical splash goggles are

required. A face shield should be worn when there is a risk of splashing.

Hand Protection: Use compatible, chemical-resistant gloves. It is advisable to double-glove.

Body Protection: A lab coat is mandatory. For operations with a higher risk of contamination,

disposable coveralls are recommended.
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Foot Protection: Closed-toe shoes are required in all laboratory settings.

Operational Plan for Handling GSK329
1. Preparation and Engineering Controls:

All handling of powdered GSK329 must be conducted in a certified chemical fume hood or a

glove box to minimize inhalation exposure.

Ensure that a safety shower and an eyewash station are readily accessible and have been

recently tested.

Prepare all necessary equipment and reagents before handling the compound to streamline

the process and minimize time spent in direct proximity to the substance.

2. Weighing and Reconstitution:

When weighing the powdered form of GSK329, use a dedicated, clean weighing vessel.

To reconstitute, slowly add the recommended solvent to the vial containing GSK329. Avoid

vigorous shaking to prevent aerosolization. GSK329 is soluble in DMSO and ethanol.

3. Experimental Use:

Clearly label all solutions containing GSK329 with the compound name, concentration,

solvent, and date of preparation.

When transferring solutions, use appropriate volumetric pipettes to ensure accuracy and

prevent spillage.

Disposal Plan
Proper disposal of GSK329 and any contaminated materials is crucial to prevent environmental

contamination and ensure regulatory compliance.

Chemical Waste: All solutions and unused powdered GSK329 must be disposed of as

hazardous chemical waste.[1][2]
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Contaminated Materials: Any materials that have come into contact with GSK329, such as

pipette tips, weighing paper, gloves, and empty vials, must be disposed of in a designated

hazardous waste container.[3][4]

Container Rinsing: The initial rinse of any container that held GSK329 must be collected and

disposed of as hazardous waste.[1][3] For containers of highly toxic chemicals, the first three

rinses should be collected.[1]

Regulatory Compliance: All chemical waste must be handled and disposed of in accordance

with local, state, and federal regulations.[1][2] Ensure that waste containers are properly

labeled, kept closed, and stored in a designated area.[1][2]

Quantitative Data Summary
Property Value

Molecular Weight 472.25 g/mol

Formula C19H14Cl2F3N5O2

IC50 10 nM for TNNI3K

Purity ≥98% (HPLC)

Storage Temperature -20°C

Experimental Workflow for Handling GSK329
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Caption: A procedural workflow for the safe handling of GSK329 in a laboratory setting.
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Caption: The inhibitory effect of GSK329 on the TNNI3K signaling pathway in the context of

cardiac stress.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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